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Compound of Interest

Compound Name: Deltasonamide 1 TFA

Cat. No.: B12400071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and administration of

Deltasonamide 1 TFA, a potent inhibitor of the PDE6δ-KRas interaction. The following

guidelines are intended to ensure consistent and effective delivery of this compound for both in

vitro and in vivo research applications.

Deltasonamide 1 is a picomolar affinity inhibitor of the PDE6δ-KRas interaction, making it a

valuable tool for cancer research.[1][2] Proper solubilization is critical for its biological activity

and obtaining reliable experimental results. The trifluoroacetate (TFA) salt form of

Deltasonamide 1 generally offers improved water solubility and stability compared to its free

base form.[3]

Chemical Properties of Deltasonamide 1 TFA
A summary of the key chemical properties of Deltasonamide 1 TFA is presented in the table

below.
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Property Value Reference

CAS Number 2235358-73-1 [2][4]

Molecular Formula C₃₂H₄₀ClF₃N₆O₆S₂

Molecular Weight 761.27 g/mol

Appearance White to off-white solid

Solubility Data
Deltasonamide 1 TFA exhibits solubility in various solvent systems. The choice of solvent will

depend on the specific experimental requirements, such as the desired concentration and the

administration route (in vitro vs. in vivo).

Solvent Solubility Notes Reference

Water
200 mg/mL (262.72

mM)

Requires sonication to

aid dissolution.

DMSO
125 mg/mL (164.20

mM)

Requires sonication.

Use of hygroscopic

DMSO can impact

solubility.

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (3.86

mM)

Clear solution.

Suitable for in vivo

administration.

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (3.86

mM)

Clear solution.

Suitable for in vivo

administration.

Experimental Protocols
I. Preparation of Stock Solutions
For consistency, it is recommended to prepare a high-concentration stock solution in DMSO,

which can then be diluted into aqueous buffers or other solvent systems for final use.
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Materials:

Deltasonamide 1 TFA powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (water bath or probe)

Protocol:

Equilibrate the Deltasonamide 1 TFA vial to room temperature before opening to prevent

moisture condensation.

Weigh the desired amount of Deltasonamide 1 TFA powder.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex the solution vigorously for 1-2 minutes.

If precipitation is observed, sonicate the solution in a water bath until it becomes clear.

Gentle heating can also be applied if necessary.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Storage of Stock Solutions:

Store at -80°C for up to 6 months.

Store at -20°C for up to 1 month.

Ensure tubes are sealed tightly to prevent moisture absorption.

II. Preparation of Working Solutions for In Vitro Assays
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Protocol:

Thaw a single-use aliquot of the DMSO stock solution at room temperature.

Dilute the stock solution to the final desired concentration in the appropriate cell culture

medium or assay buffer.

Ensure the final concentration of DMSO in the assay is low (typically <0.5%) to avoid

solvent-induced cellular toxicity.

III. Preparation of Formulations for In Vivo
Administration
Two primary formulations are recommended for in vivo studies. The choice between them may

depend on the specific animal model, administration route, and desired dosing volume. It is

recommended to prepare these formulations fresh on the day of use.

Protocol 1: Aqueous Formulation

This formulation is suitable for routes where an aqueous vehicle is preferred.

Materials:

Deltasonamide 1 TFA DMSO stock solution

PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Procedure (for 1 mL final volume):

Add 100 µL of a 25 mg/mL Deltasonamide 1 TFA stock solution in DMSO to a sterile tube.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.
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Add 450 µL of sterile saline to bring the final volume to 1 mL.

Mix until a clear solution is obtained.

Protocol 2: Oil-Based Formulation

This formulation may be suitable for subcutaneous or oral administration and can provide

different pharmacokinetic profiles.

Materials:

Deltasonamide 1 TFA DMSO stock solution

Corn Oil

Procedure (for 1 mL final volume):

Add 100 µL of a 25 mg/mL Deltasonamide 1 TFA stock solution in DMSO to a sterile tube.

Add 900 µL of corn oil.

Mix thoroughly until a clear and uniform solution is achieved.

Note: For continuous dosing periods exceeding half a month, this protocol should be chosen

with care.

Visualizations
Signaling Pathway of Deltasonamide 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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